Cas no 118089-89-7 (1-(bromomethyl)-4-trifluoromethanesulfonylbenzene)

• Product Name: 1-(bromomethyl)-4-trifluoromethanesulfonylbenzene
• CAS No: 118089-89-7
• MF: C₈H₆BrF₃O₂S
• MW: 303.096251010895
• MDL: MFCD14706280
• CID: 2615645
• PubChem ID: 15323598
• Update Time: 2025-04-21

1-(bromomethyl)-4-trifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4-(trifluoromethylsulfonyl)benzene
• 1-(bromomethyl)-4-trifluoromethanesulfonylbenzene
• MFCD14706280
• 1-(Bromomethyl)-4-(trifluoromethanesulfonyl)benzene
• Benzene, 1-(bromomethyl)-4-[(trifluoromethyl)sulfonyl]-
• AKOS015890999
• 1-Bromomethyl-4-trifluoromethanesulfonyl-benzene
• DB-084524
• 4-Triflyl-alpha-bromotoluene
• 4-(Bromomethyl)(trifluoromethylsulfonyl)benzene
• SCHEMBL1099385
• DTXSID80571485
• 118089-89-7
• G54575
• EN300-3395738
• 1-(broMoMethyl)-4-((trifluoroMethyl)sulfonyl)benzene

• MDL： MFCD14706280
• Inchi： 1S/C8H6BrF3O2S/c9-5-6-1-3-7(4-2-6)15(13,14)8(10,11)12/h1-4H,5H2
• InChI Key： HOUVBAVXMFCMRJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)S(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 301.92240g/mol
• Monoisotopic Mass: 301.92240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų